Sgc-camkk2-1

• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol
• InChI: InChI=1S/C26H23NO3/c1-16-5-4-8-18(11-16)20-13-23-24(15-30-25(23)27-14-20)19-9-10-21(26(28)29)22(12-19)17-6-2-3-7-17/h4-5,8-15,17H,2-3,6-7H2,1H3,(H,28,29)
• InChIKey: TXIYVFVMXNFNRX-UHFFFAOYSA-N

SGC-CAMKK2-1 Chemical Probe Overview

SGC-CAMKK2-1 (CAS 2561494-76-4, also designated YL-36) is a potent and selective small-molecule inhibitor of calcium/calmodulin-dependent protein kinase kinase 2 (CaMKK2), developed by the Structural Genomics Consortium as a chemical probe [1]. It belongs to the furo[2,3-b]pyridine chemotype and inhibits CaMKK2 with an enzymatic IC50 of 30 nM, while demonstrating exceptional kinome-wide selectivity against a panel of over 400 wild-type human kinases (S10(1 µM) = 0.002) . The compound is supplied with a structurally matched negative control (SGC-CAMKK2-1N) that is >900-fold less potent (IC50 = 27 µM), enabling rigorous target deconvolution experiments .

CaMKK2 pathway inhibition study fit Chemical probe pair with matched negative control for target deconvolution

Kinase selectivity assay context Reported kinome-wide selectivity profile (S10 = 0.002) supports isoform-specific interpretation

Cellular target engagement research Supports intracellular binding studies at concentrations within recommended probe-use limits

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

SGC-CAMKK2-1 vs. STO-609 and GSK650394

CaMKK2 research has been limited by the widespread use of STO-609, a compound that inhibits CaMKK2 but also demonstrates significant off-target activity against CK2, AMPK, MNK1, PIM2, PIM3, DYRK2, DYRK3, and ERK8, leading to confounding phenotypes at commonly used concentrations [1]. Similarly, GSK650394—a highly potent CaMKK2 inhibitor (pIC50 = 9.2)—is extremely promiscuous across the kinome, making biological results difficult to attribute directly to CaMKK2 inhibition [2]. In contrast, SGC-CAMKK2-1 was specifically engineered via a hinge-binding scaffold-hopping strategy from pyrrolo[2,3-b]pyridine to furo[2,3-b]pyridine to dramatically improve selectivity while maintaining acceptable potency, and it is co-developed with a structurally matched inactive control (SGC-CAMKK2-1N) to enable definitive target attribution [3].

Target

SGC-CAMKK2-1 (furopyridine chemotype)

STO-609 / GSK650394 (generic kinase inhibitors)

Selectivity

Reported selectivity window engineered via scaffold hopping may not transfer to pan-kinase inhibitor chemotypes

Significant off-target kinase engagement (CK2, AMPK, DYRK2, ERK8, etc.) may confound cellular phenotypes

Target Validation

Co-developed structurally matched negative control (SGC-CAMKK2-1N) enables definitive target attribution

No published, commercially available matched negative control; findings may be subject to compound-specific artifacts

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Eduful BJ, O'Byrne SN, Temme L, et al. Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. J Med Chem. 2021;64(15):10849-10877. doi:10.1021/acs.jmedchem.0c02274 View Source
• [3] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

SGC-CAMKK2-1 Head-to-Head Evidence

Kinome-Wide Selectivity Advantage

SGC-CAMKK2-1 was profiled in the DiscoverX KINOMEscan assay against 403 wild-type human kinases at 1 µM. Only two kinases showed percentage-of-control (PoC) values below 15%: CaMKK2 (PoC = 5.4) and CaMKK1 (PoC = 12), yielding an S10(1 µM) selectivity score of 0.002 [1]. In contrast, STO-609 has documented inhibitory activity against at least eight off-target kinases (CK2, AMPK, MNK1, PIM2, PIM3, DYRK2, DYRK3, ERK8) that can confound cellular phenotypes [2]. GSK650394 was described as 'extremely promiscuous' in kinome screening and was abandoned as a chemical probe starting point for this reason [3]. The furopyridine scaffold of SGC-CAMKK2-1, which provides only a single hinge contact rather than the typical two, is the structural basis for this enhanced selectivity [4].

Kinome-wide Selectivity

Head-to-head

S10(1 µM) = 0.002 (403 kinases)

Supports isoform-selectivity assay interpretation

Only CaMKK2 (PoC 5.4) and CaMKK1 (PoC 12) below 15% threshold

Evidence Dimension	Kinome-wide selectivity (S10 score and number of off-target kinases at 1 µM)
Target Compound Data	S10(1 µM) = 0.002; 2 kinases with PoC < 15% (CAMKK2 PoC = 5.4, CAMKK1 PoC = 12) in 403-kinase KINOMEscan panel
Comparator Or Baseline	STO-609: ≥8 known off-target kinases (CK2, AMPK, MNK1, PIM2, PIM3, DYRK2, DYRK3, ERK8); GSK650394: promiscuous across 300+ kinase panel
Quantified Difference	SGC-CAMKK2-1 S10 = 0.002; STO-609 S10 not reported but qualitatively inferior; GSK650394 selectivity described as insufficient for probe use
Conditions	DiscoverX KINOMEscan competitive binding assay, 1 µM compound concentration, 403–404 wild-type human kinases

Why This Matters

This level of kinome-wide selectivity is essential for attributing biological phenotypes specifically to CaMKK2 inhibition rather than to off-target kinase engagement, which is the primary failure mode of both STO-609 and GSK650394.

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [3] Eduful BJ, O'Byrne SN, Temme L, et al. Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. J Med Chem. 2021;64(15):10849-10877. doi:10.1021/acs.jmedchem.0c02274 View Source
• [4] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

Cellular Target Engagement (NanoBRET)

In a NanoBRET cellular target engagement assay using HEK293 cells transiently transfected with NLuc-CAMKK2 kinase domain fusion, SGC-CAMKK2-1 competed away the fluorescent tracer with an IC50 of 270 nM [1]. Under identical assay conditions, STO-609 displayed an IC50 > 10 µM, representing a >37-fold weaker intracellular target engagement [2]. This assay directly measures compound binding to full-length CaMKK2 in a live-cell environment, providing a more physiologically relevant readout than cell-free enzyme inhibition.

Cellular Target Engagement

Head-to-head

NanoBRET IC50 = 270 nM (HEK293)

Supports cellular engagement review within probe limits

STO-609 showed IC50 > 10 µM in identical assay conditions

Evidence Dimension	In-cell target engagement (NanoBRET IC50)
Target Compound Data	IC50 = 270 nM
Comparator Or Baseline	STO-609 IC50 > 10 µM
Quantified Difference	>37-fold superior intracellular target engagement for SGC-CAMKK2-1
Conditions	NanoBRET assay, HEK293 cells transiently expressing NLuc-CAMKK2 kinase domain, 24 h post-transfection, tracer competition format

Why This Matters

Superior intracellular target engagement at sub-micromolar concentrations means SGC-CAMKK2-1 can be used at concentrations where it engages CaMKK2 without exceeding the 1 µM threshold recommended for chemical probe use, whereas STO-609 requires concentrations far above this limit, increasing off-target risk.

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

Cellular AMPK Phosphorylation Inhibition

In C4-2 prostate cancer cells, SGC-CAMKK2-1 inhibited AMPK phosphorylation at Thr172 with an IC50 of 1.6 µM, as measured by quantitative Western blotting [1]. Under identical experimental conditions, STO-609 inhibited p-AMPK with an IC50 of 10.7 µM, making SGC-CAMKK2-1 approximately 7-fold more potent in this cellular functional assay [2]. Importantly, the structurally matched negative control SGC-CAMKK2-1N showed no measurable activity in the same assay, confirming that the observed effect is CaMKK2-dependent [3].

AMPK Phosphorylation

Head-to-head

p-AMPK IC50 = 1.6 µM (C4-2 cells)

Reported pathway-response context in prostate cancer model

STO-609 IC50 = 10.7 µM; negative control SGC-CAMKK2-1N inactive

Evidence Dimension	Cellular inhibition of AMPK phosphorylation (p-AMPK Thr172)
Target Compound Data	IC50 = 1.6 µM
Comparator Or Baseline	STO-609 IC50 = 10.7 µM; SGC-CAMKK2-1N IC50 = not measurable (inactive)
Quantified Difference	~7-fold greater cellular potency than STO-609; SGC-CAMKK2-1N completely inactive
Conditions	C4-2 prostate cancer cells, 24 h compound treatment, 0.5% FBS in IMEM medium, p-AMPK(Thr172) quantified by Western blot normalized to total AMPK and GAPDH

Why This Matters

The 7-fold potency advantage combined with a matched inactive control allows researchers to use lower compound concentrations with reduced off-target risk while maintaining the ability to validate on-target effects through parallel negative-control experiments.

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [3] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

Structural Basis of Selectivity

SGC-CAMKK2-1 was derived from GSK650394 (a potent but promiscuous pyrrolo[2,3-b]pyridine-based CaMKK2 inhibitor with pIC50 = 9.2) through a hinge-binding scaffold-hopping strategy [1]. The key structural modification was the replacement of the pyrrolo[2,3-b]pyridine hinge binder with a furo[2,3-b]pyridine core, which reduces the number of hydrogen-bond contacts with the kinase hinge from two to one—a design principle previously associated with enhanced kinase selectivity [2]. While GSK650394 inhibits numerous kinases beyond CaMKK2, making it unsuitable as a chemical probe, the furopyridine scaffold of SGC-CAMKK2-1 retains acceptable enzymatic potency (IC50 = 30 nM) while achieving the selectivity required for unambiguous target validation [3].

Structural Basis of Selectivity

Class-level

Furopyridine scaffold (1 hinge contact)

Supports selectivity review for chemotype differentiation

Scaffold hopping from pyrrolopyridine (2 contacts, promiscuous)

Evidence Dimension	Scaffold class and selectivity outcome
Target Compound Data	Furo[2,3-b]pyridine core; 1 hinge contact; S10 = 0.002; CaMKK2 IC50 = 30 nM
Comparator Or Baseline	GSK650394: pyrrolo[2,3-b]pyridine core; 2 hinge contacts; pIC50 = 9.2 (~0.63 nM); promiscuous across 300+ kinases
Quantified Difference	S10 selectivity score: SGC-CAMKK2-1 = 0.002 vs GSK650394 = promiscuous (quantitative S10 not reported but qualitatively far inferior). Potency trade-off: ~48-fold lower enzymatic potency but dramatically superior selectivity.
Conditions	Scaffold comparison based on KINOMEscan profiling and enzyme inhibition assays; docking studies on CAMKK2 crystal structure (PDB 5UY6)

Why This Matters

This scaffold differentiation demonstrates that SGC-CAMKK2-1 was purpose-built for selectivity, not merely identified through screening. For procurement decisions, the furopyridine chemotype represents a distinct, selectivity-optimized chemical series unavailable from generic kinase inhibitor libraries.

• [1] Eduful BJ, O'Byrne SN, Temme L, et al. Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. J Med Chem. 2021;64(15):10849-10877. doi:10.1021/acs.jmedchem.0c02274 View Source
• [2] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [3] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

Matched Negative Control for Target Validation

SGC-CAMKK2-1 is supplied alongside its structurally matched negative control, SGC-CAMKK2-1N, which differs by only two minor modifications: removal of the methyl group from the 5-position aryl ring and replacement of the cyclopentyl moiety with chlorine [1]. SGC-CAMKK2-1N exhibits a CaMKK2 IC50 of 27 µM in cell-free enzyme assays—a >900-fold reduction in potency relative to SGC-CAMKK2-1 (IC50 = 30 nM)—and shows no measurable cellular activity (cellular IC50 > 10,000 µM) [2]. Its kinome selectivity profile is also clean (S10 = 0.005), with only PIP4K2C (PoC = 7.2) and PIM2 (PoC = 7.4) showing significant binding at 1 µM [3]. Neither STO-609 nor GSK650394 has a published, commercially available matched negative control.

Matched Negative Control

Reported

SGC-CAMKK2-1N (IC50 = 27 µM)

Supports target deconvolution; >900-fold selectivity window

No equivalent control exists for STO-609 or GSK650394

Evidence Dimension	Availability and selectivity window of matched negative control
Target Compound Data	SGC-CAMKK2-1N: CaMKK2 IC50 = 27 µM; cellular potency > 10,000 µM; S10 = 0.005. Selectivity window vs SGC-CAMKK2-1 = >900-fold.
Comparator Or Baseline	STO-609: no matched negative control available. GSK650394: no matched negative control available.
Quantified Difference	>900-fold selectivity window between SGC-CAMKK2-1 and SGC-CAMKK2-1N; no equivalent control exists for STO-609 or GSK650394
Conditions	Cell-free CAMKK2 enzyme assay (radiolabeled phosphate transfer); DiscoverX KINOMEscan at 1 µM; C4-2 cellular p-AMPK assay

Why This Matters

The availability of a well-characterized, structurally matched negative control is a defining feature of a high-quality chemical probe. It allows researchers to run parallel experiments distinguishing CaMKK2-dependent phenotypes from compound-specific artifacts—a capability that is entirely absent when using STO-609 or GSK650394.

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Structural Genomics Consortium. SGC-CAMKK2-1 Chemical Probe Summary. thesgc.org. View Source
• [3] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source

Independent Replication in Skeletal Muscle

An independent study by Negoita et al. (2023) directly compared SGC-CAMKK2-1 and STO-609 in skeletal muscle contraction models and concluded that 'SGC-CAMKK2-1 is a more selective CaMKK inhibitor compared to STO-609' [1]. Both compounds were equally potent in inhibiting CaMKK2 in cell-free and cell-based assays, but SGC-CAMKK2-1's superior selectivity was explicitly highlighted as the key differentiator. This study also used the SGC-CAMKK2-1N negative control and CaMKK2 knockout mice, demonstrating that contraction-stimulated glucose uptake inhibition by STO-609 was attributable to off-target effects rather than CaMKK2 inhibition [2].

Independent Replication

Cross-study

Skeletal muscle contraction model

Supports confidence in target-attribution over STO-609

KO validation confirmed STO-609 phenotypes were off-target mediated

Evidence Dimension	Independent experimental validation of selectivity claims
Target Compound Data	SGC-CAMKK2-1: validated as a selective CaMKK2 inhibitor, with on-target effects confirmed by negative control and KO models
Comparator Or Baseline	STO-609: CaMKK2 inhibition confirmed, but biological effects (contraction-stimulated glucose uptake inhibition) shown to be off-target mediated
Quantified Difference	Both compounds equally potent on CaMKK2 in cell-free and cell-based assays; STO-609 phenotypes confounded by off-target effects; SGC-CAMKK2-1 phenotypes validated as on-target
Conditions	Mouse skeletal muscle ex vivo contraction assays, C2C12 myotubes, CaMKK2 KO mice, Western blot for AMPK phosphorylation

Why This Matters

Independent replication by a separate research group using complementary models (KO mice, ex vivo muscle) provides external validation that SGC-CAMKK2-1's selectivity advantage translates into cleaner biological results, reducing the risk of publishing findings that are later retracted or disputed due to tool compound limitations.

• [1] Negoita F, Addinsall AB, Hellberg K, et al. CaMKK2 is not involved in contraction-stimulated AMPK activation and glucose uptake in skeletal muscle. Mol Metab. 2023;75:101761. doi:10.1016/j.molmet.2023.101761 View Source
• [2] Negoita F, Addinsall AB, Hellberg K, et al. CaMKK2 is not involved in contraction-stimulated AMPK activation and glucose uptake in skeletal muscle. Mol Metab. 2023;75:101761. doi:10.1016/j.molmet.2023.101761 View Source

SGC-CAMKK2-1 Application Scenarios

Target Validation in Cancer Cell Models

For researchers investigating CaMKK2's role in prostate (C4-2), breast (MDA-MB-231), or other cancer cell lines where AMPK pathway readouts are used, SGC-CAMKK2-1 provides a 7-fold cellular potency advantage over STO-609 (p-AMPK IC50 = 1.6 µM vs 10.7 µM) [1]. Critically, the SGC-CAMKK2-1/SGC-CAMKK2-1N probe pair enables parallel experiments that distinguish CaMKK2-dependent from compound-dependent effects—a capability that STO-609 users lack entirely. The exceptional kinome-wide selectivity (S10 = 0.002) ensures that observed phenotypes can be attributed to CaMKK2 inhibition with high confidence.

Intracellular Target Engagement Profiling

SGC-CAMKK2-1 is the only commercially available CaMKK2 inhibitor with demonstrated intracellular target engagement at sub-micromolar concentrations (NanoBRET IC50 = 270 nM) [1]. This makes it uniquely suitable for experiments where the Chemical Probes Portal-recommended 1 µM cellular concentration threshold must be respected to minimize off-target effects. STO-609, by contrast, requires >10 µM to engage CaMKK2 in cells, far exceeding recommended probe-use concentrations [2].

Skeletal Muscle and Metabolic Research

Independent validation in skeletal muscle contraction models demonstrated that phenotypes observed with STO-609 (e.g., inhibition of contraction-stimulated glucose uptake) are driven by off-target effects rather than CaMKK2 inhibition, as confirmed using CaMKK2 KO mice [1]. SGC-CAMKK2-1, combined with its negative control SGC-CAMKK2-1N, provides the clean pharmacological tool necessary to avoid misleading conclusions in metabolic research. This application is particularly important given the widespread use of STO-609 in AMPK/metabolism studies.

Selectivity Benchmark for Medicinal Chemistry

The furo[2,3-b]pyridine scaffold of SGC-CAMKK2-1 represents a validated selectivity-optimized chemotype [1]. Medicinal chemistry teams developing next-generation CaMKK2 inhibitors can use SGC-CAMKK2-1 as a selectivity benchmark (S10 = 0.002 against 403 kinases) and SGC-CAMKK2-1N as a control for scaffold-specific artifacts. The detailed synthetic route, docking pose, and structure-selectivity relationships published by the SGC provide a foundation for rational design of improved analogs [2].

Application

Selection Property

Validation Focus

Cancer cell-model target validation

Chemical probe-pair selectivity

AMPK pathway-response context; target deconvolution via negative control

Intracellular target engagement profiling

Live-cell target engagement window

Intracellular exposure-response relationship; adherence to probe-use concentration thresholds

Skeletal muscle metabolic research

Model-specific selectivity over off-target confounders

Target specificity confirmation via KO models and negative control

Medicinal chemistry selectivity benchmark

Validated selective chemotype (furopyridine)

Kinome-wide selectivity benchmark (S10 context); scaffold-specific control for analog design

• [1] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source
• [2] Wells C, Liang Y, Pulliam TL, et al. SGC-CAMKK2-1: A Chemical Probe for CAMKK2. Cells. 2023;12(2):287. doi:10.3390/cells12020287 View Source